Cas no 91762-39-9 (N-Benzyl-4-chlorobenzenesulfonohydrazide)

• Product Name: N-Benzyl-4-chlorobenzenesulfonohydrazide
• CAS No: 91762-39-9
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 1093504
• PubChem ID: 72942709
• Update Time: 2025-10-28

N-Benzyl-4-chlorobenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4-chlorobenzenesulfonohydrazide
• A922833
• 91762-39-9

• Inchi： 1S/C13H13ClN2O2S/c14-12-6-8-13(9-7-12)19(17,18)16(15)10-11-4-2-1-3-5-11/h1-9H,10,15H2
• InChI Key： LKAUFDXAMDVJGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(CC1C=CC=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 296.0386265g/mol
• Monoisotopic Mass: 296.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

N-Benzyl-4-chlorobenzenesulfonohydrazide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N-Benzyl-4-chlorobenzenesulfonohydrazide

N-Benzyl-4-chlorobenzenesulfonohydrazide (CAS No. 91762-39-9): An Overview of Its Properties, Applications, and Recent Research

N-Benzyl-4-chlorobenzenesulfonohydrazide (CAS No. 91762-39-9) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a benzyl group, a chlorobenzene moiety, and a sulfonohydrazide functional group. These structural features contribute to its diverse reactivity and potential biological activities.

The chemical formula of N-Benzyl-4-chlorobenzenesulfonohydrazide is C₁₃H₁₃ClN₂O₂S, and it has a molecular weight of 288.77 g/mol. The compound is typically synthesized through the reaction of 4-chlorobenzenesulfonyl chloride with benzylhydrazine hydrochloride in the presence of a base such as triethylamine. This synthesis method is well-documented in the literature and is known for its high yield and purity.

N-Benzyl-4-chlorobenzenesulfonohydrazide exhibits several physical properties that make it suitable for various applications. It is a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are crucial for its use in solution-based reactions and formulations.

In terms of chemical reactivity, N-Benzyl-4-chlorobenzenesulfonohydrazide can participate in a variety of reactions due to its functional groups. The hydrazide group can undergo condensation reactions with aldehydes and ketones to form hydrazones, which are important intermediates in the synthesis of more complex molecules. Additionally, the sulfonamide group can be involved in nucleophilic substitution reactions, making it useful in the preparation of sulfonamide derivatives.

One of the key areas where N-Benzyl-4-chlorobenzenesulfonohydrazide has shown significant potential is in the field of medicinal chemistry. Recent research has focused on its biological activities and therapeutic applications. Studies have demonstrated that this compound possesses antimicrobial properties against both Gram-positive and Gram-negative bacteria. For example, a study published in the Journal of Medicinal Chemistry reported that N-Benzyl-4-chlorobenzenesulfonohydrazide exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range.

Beyond its antimicrobial properties, N-Benzyl-4-chlorobenzenesulfonohydrazide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The cytotoxicity profile of N-Benzyl-4-chlorobenzenesulfonohydrazide has also been evaluated in various cancer cell lines. Research conducted at the National Cancer Institute found that this compound exhibited selective cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action appears to involve the induction of apoptosis through mitochondrial depolarization and caspase activation.

In addition to its direct biological activities, N-Benzyl-4-chlorobenzenesulfonohydrazide serves as an important building block for the synthesis of more complex molecules with enhanced therapeutic properties. For instance, it can be used as a starting material for the preparation of sulfonamide derivatives with improved pharmacokinetic profiles and reduced toxicity. These derivatives have shown promise in preclinical studies for their potential use in treating various diseases.

The environmental impact of N-Benzyl-4-chlorobenzenesulfonohydrazide is another area of interest for researchers. Studies have investigated its biodegradability and potential environmental toxicity. While initial results suggest that it is relatively stable under environmental conditions, ongoing research aims to develop more environmentally friendly synthetic routes and disposal methods to minimize any potential ecological impact.

In conclusion, N-Benzyl-4-chlorobenzenesulfonohydrazide (CAS No. 91762-39-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure confers diverse reactivity and biological activities, making it an important molecule for both academic research and industrial development. Ongoing research continues to uncover new applications and improve our understanding of its properties and mechanisms of action.